Cas no 946255-32-9 (N-(3-chloro-4-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946255-32-9
• MF: C₁₉H₁₃ClFN₃O₄
• MW: 401.775626897812
• CID: 5505068
• PubChem ID: 7599223
• Update Time: 2025-05-19

N-(3-chloro-4-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• F2743-1583
• N-(3-chloro-4-fluorophenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• 946255-32-9
• AKOS005009591
• N-(3-chloro-4-fluorophenyl)-1-[(3-nitrophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-(3-chloro-4-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H13ClFN3O4/c20-16-10-13(6-7-17(16)21)22-18(25)15-5-2-8-23(19(15)26)11-12-3-1-4-14(9-12)24(27)28/h1-10H,11H2,(H,22,25)
• InChI Key： RRELSLKAZVUZSP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1=CC=CN(C1=O)CC1C=CC=C(C=1)[N+](=O)[O-])=O)F

Computed Properties

• Exact Mass: 401.0578618g/mol
• Monoisotopic Mass: 401.0578618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(3-chloro-4-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 946255-32-9, known as N-(3-chloro-4-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a dihydropyridine ring system, a carboxamide group, and substituted phenyl rings. The presence of chlorine and fluorine substituents on the phenyl ring introduces unique electronic and steric properties, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could lead to novel therapeutic agents. For instance, investigations into its antimicrobial properties have shown promising results, suggesting its potential use in combating drug-resistant bacterial strains. Additionally, its antioxidant activity has been studied in the context of oxidative stress-related diseases, further underscoring its versatility.

The synthesis of N-(3-chloro-4-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the dihydropyridine ring through cyclization reactions and the subsequent functionalization of the phenyl rings with halogens and nitro groups. These steps are critical in determining the compound's stability and reactivity. Advanced techniques such as molecular modeling and spectroscopic analysis have been employed to optimize the synthesis pathway and ensure high purity of the final product.

In terms of applications, this compound has shown potential in the field of nanotechnology. Its ability to self-assemble into ordered structures under specific conditions makes it a valuable component in the development of nanostructured materials. For example, researchers have utilized its amphiphilic nature to create self-assembled monolayers that exhibit unique optical and electronic properties. These materials could find applications in sensors, drug delivery systems, and advanced coatings.

The environmental impact of this compound is another area of active research. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary findings suggest that it exhibits low toxicity towards aquatic organisms, which is a positive indicator for its safe use in industrial and biomedical applications. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, N-(3-chloro-4-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946255-32-9) is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive candidate for researchers in various disciplines. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play a significant role in advancing both scientific research and industrial innovation.